Cas no 62248-34-4 (Acetic acid, (diethylamino)oxo-, propyl ester)
62248-34-4 structure
Product Name:Acetic acid, (diethylamino)oxo-, propyl ester
CAS No:62248-34-4
MF:C9H17NO3
MW:187.236182928085
CID:452522
PubChem ID:71388322
Update Time:2025-04-19
Acetic acid, (diethylamino)oxo-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (diethylamino)oxo-, propyl ester
- propyl 2-(diethylamino)-2-oxoacetate
- Propyl (diethylamino)(oxo)acetate
- 62248-34-4
- DTXSID10810394
-
- Inchi: 1S/C9H17NO3/c1-4-7-13-9(12)8(11)10(5-2)6-3/h4-7H2,1-3H3
- InChI Key: VNGMLLVLMIJWLA-UHFFFAOYSA-N
- SMILES: O(C(C(N(CC)CC)=O)=O)CCC
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
Acetic acid, (diethylamino)oxo-, propyl ester Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
62248-34-4 (Acetic acid, (diethylamino)oxo-, propyl ester) Related Products
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